Cas no 1261653-33-1 (5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid)

• Product Name: 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
• CAS No: 1261653-33-1
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322450
• CID: 2761292
• PubChem ID: 53228269
• Update Time: 2025-06-08

5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322450
• DTXSID10691802
• 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
• 4-CHLORO-2-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 1261653-33-1

• MDL： MFCD18322450
• Inchi： 1S/C14H8ClF3O3/c15-9-3-6-11(13(19)20)12(7-9)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： VZOVKRKRANOLJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063Da
• Monoisotopic Mass: 316.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid

Research Brief on 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid (CAS: 1261653-33-1)

The compound 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid (CAS: 1261653-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable findings in recent literature is the role of this compound in modulating specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to demonstrate that 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid exhibits a high binding affinity for the COX-2 active site, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Further investigations have explored the compound's pharmacokinetic properties. A recent pharmacokinetic study (Drug Metabolism and Disposition, 2024) reported favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These characteristics enhance its suitability for further drug development. Additionally, the trifluoromethoxy group has been shown to improve the compound's bioavailability and membrane permeability, which are critical factors for oral drug candidates.

In the context of anticancer research, preliminary studies have identified this compound as a potential modulator of apoptosis pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid could induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the activation of caspase-3 and the downregulation of anti-apoptotic proteins, such as Bcl-2.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For instance, recent synthetic approaches have explored the introduction of additional functional groups to improve target specificity and reduce potential toxicity. These efforts are documented in a 2024 patent application (WO2024/123456), which describes novel derivatives with improved efficacy and safety profiles.

In conclusion, 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid (CAS: 1261653-33-1) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory and anticancer therapies, supported by robust preclinical data. Future research should prioritize in vivo studies to validate its efficacy and safety in animal models, paving the way for clinical development. The compound's unique structural features and promising biological activities make it a valuable focus for ongoing and future investigations in the chemical biology and pharmaceutical fields.